4-[4-methyl-6-(4-phenyl-1-piperazinyl)-2-pyrimidinyl]morpholine

• IUPAC Name: 4-[4-methyl-6-(4-phenylpiperazin-1-yl)pyrimidin-2-yl]morpholine
• InChI: InChI=1S/C19H25N5O/c1-16-15-18(21-19(20-16)24-11-13-25-14-12-24)23-9-7-22(8-10-23)17-5-3-2-4-6-17/h2-6,15H,7-14H2,1H3
• InChI Key: UKPPWKTVLVCBMW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N2CCOCC2)N3CCN(CC3)C4=CC=CC=C4
• Molecular Formula: C19H25N5O
• Molecular Weight: 339.4 g/mol

Description

4-[4-methyl-6-(4-phenyl-1-piperazinyl)-2-pyrimidinyl]morpholine is a useful research compound. Its molecular formula is C19H25N5O and its molecular weight is 339.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 339.20591044 g/mol and the complexity rating of the compound is 403. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization of Novel Compounds

One area of research involves the synthesis and characterization of novel compounds incorporating morpholine and piperazine moieties. For example, a study detailed the one-pot Biginelli synthesis of dihydropyrimidinone derivatives containing piperazine/morpholine moieties, highlighting a simple and efficient method yielding these compounds in good yield (Bhat et al., 2018). Similarly, research on the synthesis of 2-arylidenaminobenzimidazole derivatives demonstrated the preparation of Mannich bases, potentially interesting for biological studies and further synthetic applications (Nowicka et al., 2015).

Drug Delivery Systems

In the context of drug delivery, novel morpholinyl- and methylpiperazinylacyloxyalkyl prodrugs of naproxen were synthesized and evaluated for topical drug delivery, indicating improved skin permeation compared to naproxen itself (Rautio et al., 2000). This research underscores the potential of morpholine and piperazine derivatives in enhancing the efficacy of drug formulations through better solubility and permeation properties.

Mechanism of Action

If the compound is a drug or has some biological activity, the mechanism of action would describe how it interacts with biological systems to produce its effects.

Safety and Hazards

This would include information on the compound’s toxicity, flammability, and any precautions that need to be taken when handling it.

Future Directions

This would involve a discussion of potential future research directions, such as new synthetic routes, potential applications, or further studies into its properties.